Cas no 59887-88-6 (4H-1-Benzopyran-4-one, 6-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 6-methoxy-
• CAS No: 59887-88-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 838202
• PubChem ID: 688880
• Update Time: 2025-07-29

4H-1-Benzopyran-4-one, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-methoxy-
• SCHEMBL8871485
• 6-methoxy-4H-chromen-4-one
• BS-45720
• AKOS006278516
• F71909
• 6-methoxychromen-4-one
• 6-methoxy-4-benzopyranone
• CS-0437966
• 6-methoxy-benzopyran-4-one
• 59887-88-6
• 6-methoxychromone

• Inchi： 1S/C10H8O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-6H,1H3
• InChI Key： PGFLLSYSGYEGHZ-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones